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Compound of Interest

Compound Name:
Methyl 5-bromo-2-hydroxy-3-

nitrobenzoate

CAS No.: 91983-31-2

Cat. No.: B1349150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 5-bromo-2-hydroxy-3-nitrobenzoate, a key chemical intermediate. The information is

presented to support research and development activities where this compound is utilized.

Core Physical Properties
The fundamental physical characteristics of Methyl 5-bromo-2-hydroxy-3-nitrobenzoate are

summarized in the table below. These properties are essential for its handling, characterization,

and application in synthetic chemistry.
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Property Value Source

CAS Number 91983-31-2 [1][2]

Molecular Formula C₈H₆BrNO₅ [1]

Molecular Weight 276.0409 g/mol [1]

Appearance Solid [1]

Purity 97% [1]

Melting Point Data not available

Boiling Point Data not available

Solubility
Data not available in common

solvents

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of Methyl
5-bromo-2-hydroxy-3-nitrobenzoate are not detailed in the available literature, the following

sections describe standard methodologies for measuring such properties for solid organic

compounds.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting

range typically suggests a high-purity substance, whereas a broad melting range often

indicates the presence of impurities.

General Procedure:

Sample Preparation: A small amount of the finely powdered, dry compound is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially near the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Solubility Determination
Determining the solubility of a compound in various solvents is essential for purification,

reaction setup, and formulation.

General Procedure:

Sample Preparation: A small, accurately weighed amount of the solid (e.g., 10 mg) is placed

into a test tube.

Solvent Addition: A known volume of the solvent (e.g., 1 mL) is added to the test tube.

Mixing: The mixture is agitated or stirred vigorously to promote dissolution. Gentle heating

may be applied if the compound is expected to have higher solubility at elevated

temperatures.

Observation: The solubility is observed and can be qualitatively described as soluble,

partially soluble, or insoluble. For quantitative analysis, the process is repeated with

increasing amounts of the solid until saturation is reached, or with increasing volumes of the

solvent to dissolve the initial amount of solid.

Synthetic Workflow Example
Methyl 5-bromo-2-hydroxy-3-nitrobenzoate serves as a valuable starting material in organic

synthesis. The following diagram illustrates a typical experimental workflow for the reduction of

the nitro group to an amine, a common transformation for this class of compounds.[3]
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Start: Methyl 5-bromo-2-hydroxy-3-nitrobenzoate
(138.02 g, 0.5 mol)

Add Methanol (1000 mL)
and Activated Iron Powder (112 g, 2 mol)

Heat to a gentle reflux

Slowly add saturated
Ammonium Chloride solution (80 g, 1.5 mol)

Maintain reflux for 3 hours

Monitor reaction by TLC

Cool to room temperature

Add Diatomaceous Earth (200 g)
and filter

Wash solid residue with hot Methanol

Combine filtrates and evaporate solvent
under reduced pressure

Purify by flash chromatography
(80-100 mesh silica gel)

Product: Methyl 3-amino-5-bromo-2-hydroxybenzoate
(Yield: 78%)

Click to download full resolution via product page

Caption: Synthesis of Methyl 3-amino-5-bromo-2-hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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